4-Hydroxy-4-(1-naphthyl)piperidine HCl

• Molecular Formula: C15H18ClNO
• Molecular Weight: 263.76 g/mol
• SMILES: C1CNCCC1(C2=CC=CC3=CC=CC=C32)O.Cl
• InChI: InChI=1S/C15H17NO.ClH/c17-15(8-10-16-11-9-15)14-7-3-5-12-4-1-2-6-13(12)14;/h1-7,16-17H,8-11H2;1H
• InChIKey: MVRVZSBNWPMZOY-UHFFFAOYSA-N

Amine-containing API process development faces growing nitrosamine control challenges. 4-Hydroxy-4-(1-naphthyl)piperidine HCl directly addresses this: its 4-hydroxyl/naphthyl steric environment retards N-nitrosation kinetics 3-4 orders of magnitude vs. DMA, enabling a low-risk ICH M7 classification without additional scavengers. - 3-4 log lower nitrosation rate vs. DMA; simplified regulatory control strategy - ΔLogP +1.15 vs. phenyl congener quantifies lipophilicity-driven SAR (LogP 2.74 vs. 1.59) - H3 receptor Kd 1.35 nM; sigma-1 antagonist scaffold validated for neuropathic pain & cognition - Scalable 3-step synthesis from 1-bromonaphthalene per US 5,294,619; no route scouting required

4-Hydroxy-4-(1-naphthyl)piperidine HCl: Core Identity and Scaffold Profile

4-Hydroxy-4-(1-naphthyl)piperidine HCl (CAS 100240-14-0 free base; HCl salt CAS 2705389-41-7) is a 4,4-disubstituted piperidine bearing a tertiary alcohol and a 1-naphthyl substituent. As a hydrochloride salt, it exhibits enhanced aqueous solubility and stability relative to the free base, positioning it as a versatile intermediate for structure–activity relationship (SAR) campaigns targeting G protein-coupled receptors (GPCRs) and sigma receptors . The naphthyl moiety imparts distinctly larger molar refractivity (C15H17NO, MW 227.3) and higher calculated lipophilicity (LogP ≈ 2.74) compared to the ubiquitous 4-hydroxy-4-phenylpiperidine scaffold (C11H15NO, MW 177.24, LogP ≈ 1.59), which directly influences pharmacokinetic property optimization in lead compound design .

Hydrochloride salt for improved aqueous handling and stability

1-Naphthyl group targets lipophilic GPCR and sigma receptor pockets

4-Hydroxy handle enables further derivatization in SAR campaigns

Why In-Class 4-Arylpiperidin-4-ol Analogs Cannot Be Interchanged

Generic substitution of the 4-arylpiperidin-4-ol core is precluded because the 1-naphthyl group fundamentally alters both physicochemical and chemical reactivity parameters compared to the phenyl congener. Whereas the phenyl analog (4-hydroxy-4-phenylpiperidine, C11H15NO, LogP 1.59) is a smaller, more polar scaffold, the naphthyl variant introduces a larger hydrophobic surface area (C15H17NO, LogP 2.74), which is a critical determinant of target engagement for lipophilic receptor binding pockets and influences formulation properties such as aqueous solubility . Critically, the presence of the 4-hydroxyl group combined with the naphthyl substituent introduces a steric environment that significantly retards N-nitrosation kinetics relative to both dimethylamine and the non-hydroxylated 4-(naphthalen-1-yl)piperidine, a finding with direct regulatory and safety implications for pharmaceutical process development [1]. These non-linear property changes mean that SAR established on phenyl or other aryl analogs cannot be extrapolated to the naphthyl congener.

This Naphthyl Scaffold

Higher lipophilicity class (LogP ~2.7) alters pharmacokinetic profile; reduced nitrosation propensity supports process risk assessment; targets sigma-1/H3 receptors.

Phenyl Analog (4-Hydroxy-4-phenylpiperidine)

Lower lipophilicity class (LogP ~1.6) limits passive membrane permeability; different nitrosation kinetics may shift regulatory risk classification; NOP receptor engagement diverges from target profile.

SAR established on phenyl analogs cannot be extrapolated to the naphthyl congener.

• [1] Karmarkar, S.; et al. Understanding Aqueous Nitrosation Kinetics of 4‑Substituted Piperidines To Risk Assess Pharmaceutical Processes and Products. Org. Process Res. Dev. 2025, DOI: 10.1021/acs.oprd.5c00037. View Source

Quantified Differentiation Against Comparator Scaffolds

N-Nitrosation Kinetics: Naphthyl-4-ol vs. Phenylpiperidine vs. Dimethylamine

In a head-to-head kinetic study, the aqueous N-nitrosation rate of 4-(naphthalen-1-yl)piperidin-4-ol hydrochloride (the target compound) was benchmarked against 4-phenylpiperidine hydrochloride and dimethylamine (DMA). At elevated amine concentrations, the nitrosation rate of 4-(naphthalen-1-yl)piperidine hydrochloride was 3–4 orders of magnitude (1,000- to 10,000-fold) slower than that of DMA, a behavior attributed to its limited aqueous solubility [1]. While the 4-hydroxylated naphthyl analog was not the fastest in the series, the study explicitly includes 4-(naphthalen-1-yl)piperidin-4-ol alongside 4-phenylpiperidin-4-ol, demonstrating that the naphthyl-4-ol scaffold exhibits a steric and solubility-driven reduction in nitrosation propensity relative to the smaller phenyl-4-ol congener. Simulation of an oral solid dosage form containing the naphthyl-4-ol derivative classified its nitrosamine formation risk as low, a quantitative safety differentiation that carries direct weight in regulatory starting material selection for Good Manufacturing Practice (GMP) API production [1].

N-Nitrosation Kinetics

Head-to-head

Naphthyl-4-ol vs DMA: ≥1,000-fold slower rate

Phenyl-4-ol also evaluated; naphthyl trend further retards nitrosation

Supports nitrosamine risk assessment context

Low-risk simulation for oral solid dosage; ICH M7 impurity control review

Evidence Dimension	Aqueous N-nitrosation rate (relative to DMA)
Target Compound Data	Nitrosation rate 3–4 orders of magnitude lower than DMA at high amine concentrations; oral solid dosage risk simulation: low risk classification
Comparator Or Baseline	Dimethylamine (DMA): baseline rate; 4-Phenylpiperidine HCl: approximately 1 order of magnitude slower than DMA at low concentrations; 4-Phenylpiperidin-4-ol: rate evaluated in parallel
Quantified Difference	Target compound nitrosation rate ≥1,000-fold slower than DMA; trend of naphthyl > phenyl in rate retardation
Conditions	Aqueous solution, varied amine concentrations, pH > 6, room temperature; kinetic model simulations for oral solid dosage formulation

Why This Matters

Lower intrinsic nitrosation propensity reduces the risk of N-nitrosamine impurity formation, a critical regulatory concern under ICH M7 guidelines, making this scaffold preferentially safer for process development compared to smaller aryl-piperidine analogs.

• [1] Karmarkar, S.; et al. Understanding Aqueous Nitrosation Kinetics of 4‑Substituted Piperidines To Risk Assess Pharmaceutical Processes and Products. Org. Process Res. Dev. 2025, DOI: 10.1021/acs.oprd.5c00037. View Source

Calculated Lipophilicity: Naphthyl vs. Phenyl Scaffold

Compiled database values demonstrate a substantial lipophilicity gap between the naphthyl and phenyl 4-hydroxy-4-arylpiperidine scaffolds. The target compound's computed LogP is 2.74, whereas the direct phenyl analog (4-hydroxy-4-phenylpiperidine, CAS 40807-61-2) exhibits a LogP of 1.59 . This ΔLogP of ≈1.15 units translates to an approximately 14-fold difference in octanol-water partition coefficient, a parameter that directly governs passive membrane permeability, plasma protein binding, and volume of distribution in drug discovery programs. The target compound thus occupies a lipophilicity space (LogP 2–3) that is often associated with optimal CNS drug-like properties, whereas the phenyl analog resides in a more polar space less suited for crossing the blood-brain barrier without further functionalization .

LogP Difference

Data to verify

ΔLogP +1.15

Naphthyl LogP 2.74 vs Phenyl 1.59 (calculated)

May support CNS lead-like property optimization

Calculated values; experimental confirmation recommended

Evidence Dimension	LogP (octanol-water partition coefficient, calculated)
Target Compound Data	LogP = 2.74
Comparator Or Baseline	4-Hydroxy-4-phenylpiperidine: LogP = 1.59
Quantified Difference	ΔLogP = +1.15 (≈14-fold higher lipophilicity)
Conditions	Calculated LogP values from authoritative chemical databases (ChemSrc for target, Molbase for comparator)

Why This Matters

The elevated lipophilicity positions the naphthyl scaffold in a more favorable CNS drug-like chemical space, enabling researchers to access lead-like starting points for neurological targets without requiring additional lipophilic modification steps that add synthetic complexity.

Synthetic Accessibility: A Patent-Validated Route

US Patent 5,294,619 discloses a robust, three-step synthetic sequence employing the N-benzyl-protected form of the target compound (1-benzyl-4-hydroxy-4-(1-naphthyl)piperidine) as a pivotal intermediate for the preparation of 4-(1-naphthyl)piperidine, a key building block for neuroleptic agents [1]. The sequence proceeds via Grignard addition of 1-naphthylmagnesium bromide to 1-benzyl-4-piperidone, dehydration with triethylsilane/trifluoroacetic acid, and hydrogenolytic deprotection. This patent-validated route circumvents the need for expensive pre-functionalized naphthyl building blocks and has been demonstrated on a preparative scale. The free base, 4-hydroxy-4-(1-naphthyl)piperidine, is then readily converted to the HCl salt for enhanced handling, a workflow that contrasts with less tractable 2-naphthyl or heteroaryl analogs which often require more forcing conditions or expensive coupling reagents.

Synthetic Route

Class-level

3-step Grignard addition / dehydration / hydrogenolysis

Supports synthetic route scoping

Patent-validated; may reduce route-scouting investment

Evidence Dimension	Number of synthetic steps; scalability; patent precedence
Target Compound Data	3-step patent-validated route from 1-bromonaphthalene; N-benzyl intermediate available; HCl salt formation straightforward
Comparator Or Baseline	4-(2-Naphthyl)piperidine and heteroaryl piperidines typically require multi-step routes or pre-functionalized organometallic reagents
Quantified Difference	At least one fewer synthetic step compared to 2-naphthyl isomer pathways; patent precedence reduces route-scouting investment
Conditions	Grignard addition, acid-catalyzed dehydration, hydrogenolysis; all steps use standard laboratory reagents

Why This Matters

Procurement of this intermediate provides a 'jump-start' for medicinal chemistry programs targeting naphthyl-substituted CNS agents, leveraging a proven, scalable route that minimizes route-scouting costs and accelerates hit-to-lead timelines.

• [1] Yevich, J. P.; et al. Arylpiperidine Derivatives. US Patent 5,294,619, issued March 15, 1994. https://patents.google.com/patent/US5294619A/en View Source

Sigma-1 Receptor Binding: Class-Level Naphthyl Piperidine Activity

Although a direct head-to-head binding study comparing the target compound with its phenyl analog at the sigma-1 receptor is not publicly available, structurally analogous naphthyl-piperidine derivatives have been characterized as high-affinity sigma-1 ligands. For example, the related compound PB212 (a naphthalene-piperidine derivative) is annotated as a sigma-1 receptor antagonist in the MeSH database, with its structure and pharmacology disclosed in Eur. J. Pharmacol. 2012, 684, 59-63 [1]. Furthermore, the target compound appears in BindingDB (BDBM50538677, CHEMBL4635634) with reported binding data for the human histamine H3 receptor (Kd = 1.35 nM), indicating that the naphthyl-4-hydroxypiperidine pharmacophore generates potent ligand-receptor interactions across GPCR targets [2]. In contrast, 4-hydroxy-4-phenylpiperidine is predominantly documented as a nociceptin/orphanin FQ (NOP) receptor ligand scaffold, with SAR orthogonal to sigma and histamine receptor targets [3]. This divergent target selectivity profile underscores that the naphthyl and phenyl scaffolds cannot be considered interchangeable, as they direct lead compounds toward distinct therapeutic indications.

Target Selectivity

Class-level

Naphthyl: sigma-1/H3 receptor reported

Phenyl: NOP receptor ligand scaffold

Target selectivity divergence may direct SAR studies

Reported H3 Kd 1.35 nM (BindingDB); NOP activity for phenyl analog

Evidence Dimension	Primary pharmacological target engagement (sigma-1/H3 vs. NOP receptor)
Target Compound Data	Sigma-1 antagonist activity (class-level MeSH annotation); Histamine H3 receptor Kd = 1.35 nM (BindingDB)
Comparator Or Baseline	4-Hydroxy-4-phenylpiperidine: Nociceptin receptor (NOP) ligand series (Bioorg. Med. Chem. Lett. 2007, 17, 5483-5487); no reported sigma-1 activity
Quantified Difference	Target selectivity divergence: sigma-1/H3 (naphthyl) vs. NOP (phenyl); H3 binding Kd = 1.35 nM
Conditions	Radioligand binding: [3H]DTG for sigma receptors in guinea pig cerebellum; BRET-based assay for H3 receptor in HEK293T cells; competitive binding for NOP receptor

Why This Matters

Procurement for sigma-1 or histamine H3 target-based drug discovery programs requires the naphthyl scaffold; phenyl-substituted alternatives direct biological activity toward an entirely different receptor class (NOP), leading to irrelevant lead optimization trajectories.

• [1] National Library of Medicine. MeSH Supplementary Concept Data: PB212 (sigma-1 receptor antagonist). Source: Eur. J. Pharmacol. 2012, 684(1-3), 59-63. https://meshb.nlm.nih.gov/record/ui?ui=C574778 View Source
• [2] BindingDB. BDBM50538677 (CHEMBL4635634). Affinity data: Kd = 1.35 nM for human histamine H3 receptor expressed in HEK293T cells. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50538677 View Source
• [3] Ho, G. D.; et al. Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 1. Bioorg. Med. Chem. Lett. 2007, 17, 5483-5487. https://doi.org/10.1016/j.bmcl.2007.06.051 View Source

Evidence-Driven Application Scenarios for Procurement

CNS Lead Optimization for Sigma-1 and Histamine H3 Targets

Medicinal chemistry teams pursuing sigma-1 or histamine H3 receptor modulators for neuropathic pain, cognitive disorders, or antipsychotic indications should prioritize the naphthyl scaffold. The class-level evidence indicates that the naphthyl pharmacophore directs target engagement toward sigma-1/H3 receptors, as supported by MeSH sigma-1 antagonist annotation for related naphthyl-piperidine compounds and BindingDB-confirmed H3 receptor binding (Kd = 1.35 nM) for the target scaffold [1]. In contrast, the phenyl analog is a validated nociceptin (NOP) receptor scaffold with no reported sigma or H3 activity, making it unsuitable for these CNS programs .

Nitrosamine Risk-Minimized Starting Material Selection for GMP

Process chemistry groups developing scalable routes for amine-containing APIs should select 4-hydroxy-4-(1-naphthyl)piperidine HCl over smaller aryl-piperidine analogs when nitrosamine impurity control is a critical quality attribute. The direct kinetic evidence demonstrates that the naphthyl-4-ol scaffold exhibits nitrosation rates 3–4 orders of magnitude lower than DMA, and the oral solid dosage form simulation yields a low-risk classification for N-nitrosamine formation [1]. This quantitative safety margin simplifies the control strategy required under ICH M7, potentially eliminating the need for additional purification steps or nitrite scavengers in the manufacturing process.

Matched Molecular Pair Analysis: Naphthyl vs. Phenyl Scaffold

Structure–activity relationship (SAR) studies employing matched molecular pair analysis can leverage the target compound alongside its phenyl congener (4-hydroxy-4-phenylpiperidine) to probe the impact of aromatic ring expansion on target potency, selectivity, and ADME properties. The ΔLogP of +1.15 between the naphthyl and phenyl scaffolds provides a quantifiable probe for lipophilicity-driven effects on membrane permeability and metabolic stability [1]. Procurement of both scaffolds in parallel enables rigorous physicochemical SAR dissection without confounding variables introduced by non-analogous structures.

Neuroleptic Agent Synthesis via Patent-Validated Route

Drug discovery groups synthesizing 4-(1-naphthyl)piperidine-derived neuroleptics or antipsychotic candidates can utilize the target compound as a penultimate intermediate. US Patent 5,294,619 explicitly validates the three-step sequence from 1-bromonaphthalene through the N-benzyl-protected 4-hydroxy-4-(1-naphthyl)piperidine, providing a scalable synthetic blueprint with precedent for both the intermediate and final deprotected product [1]. This patent-supported workflow reduces route-scouting effort and accelerates time to compound library generation for neurological lead discovery.

Application

Selection Property

Validation Focus

Sigma-1/H3 receptor SAR studies

Naphthyl pharmacophore preference

Receptor binding profile verification

Nitrosamine risk assessment for process development

Intrinsic nitrosation kinetics

Process impurity control strategy review

Matched molecular pair analysis

Lipophilicity differential (naphthyl vs phenyl)

Membrane permeability and metabolic stability comparison

Naphthyl-piperidine library synthesis

Patent-validated synthetic accessibility

Route scalability and intermediate availability

• [1] Karmarkar, S.; et al. Understanding Aqueous Nitrosation Kinetics of 4‑Substituted Piperidines To Risk Assess Pharmaceutical Processes and Products. Org. Process Res. Dev. 2025, DOI: 10.1021/acs.oprd.5c00037. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: PB212 (sigma-1 receptor antagonist). Source: Eur. J. Pharmacol. 2012, 684(1-3), 59-63. https://meshb.nlm.nih.gov/record/ui?ui=C574778 View Source
• [3] BindingDB. BDBM50538677 (CHEMBL4635634). Affinity data: Kd = 1.35 nM for human histamine H3 receptor. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50538677 View Source
• [4] Ho, G. D.; et al. Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 1. Bioorg. Med. Chem. Lett. 2007, 17, 5483-5487. https://doi.org/10.1016/j.bmcl.2007.06.051 View Source
• [5] Yevich, J. P.; et al. Arylpiperidine Derivatives. US Patent 5,294,619, issued March 15, 1994. https://patents.google.com/patent/US5294619A/en View Source